Cas no 2228612-31-3 (3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene)

• Product Name: 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene
• CAS No: 2228612-31-3
• MF: C₇H₄BrClS
• MW: 235.528658866882
• CID: 6299412
• PubChem ID: 165969684
• Update Time: 2025-05-19

3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene
• 2228612-31-3
• EN300-1920721

• Inchi： 1S/C7H4BrClS/c1-2-3-5-4-6(8)7(9)10-5/h1,4H,3H2
• InChI Key： DYXDZDREJUPTKC-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(CC#C)=C1)Cl

Computed Properties

• Exact Mass: 233.89056g/mol
• Monoisotopic Mass: 233.89056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene

Introduction to 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene (CAS No. 2228612-31-3)

3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene (CAS No. 2228612-31-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile structural framework and potential applications. This compound belongs to the thiophene family, which is well-known for its role as a key structural motif in numerous biologically active molecules and advanced functional materials.

The molecular structure of 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene features a thiophene core substituted with a bromine atom at the 3-position, a chlorine atom at the 2-position, and an alkyne group linked to the 5-position. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block for further chemical synthesis and functionalization.

In recent years, there has been a surge in research focused on developing novel thiophene derivatives for their potential applications in drug discovery, organic electronics, and photovoltaic devices. The presence of both bromine and chlorine atoms in 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene provides excellent handles for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures and have been instrumental in the synthesis of various pharmacologically relevant compounds.

The alkyne group in 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene further enhances its synthetic utility by enabling reactions such as Sonogashira coupling, which allows for the introduction of additional aryl or vinyl groups at the terminal position of the alkyne. This flexibility makes the compound an attractive intermediate for the preparation of conjugated polymers, organic semiconductors, and light-emitting diodes (OLEDs). The integration of such thiophene-based materials into electronic devices has shown promising results in improving charge transport properties and device performance.

One of the most compelling aspects of 3-bromo-2-chloro-5-(prop-2-yn-1-yl)thiophene is its potential as a scaffold for drug discovery. Thiophene derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural features of this compound, particularly the combination of halogenated aromatic rings with an alkyne moiety, suggest that it may exhibit unique biological activities. Recent computational studies have indicated that such derivatives could interact with biological targets through π-stacking interactions and hydrogen bonding, potentially leading to novel therapeutic effects.

Moreover, the electronic properties of 3-bromo-2-chloro-5-(prop-2-yn)-1ylthiophene make it a candidate for use in optoelectronic applications. Thiophene-based polymers are known for their high charge carrier mobility and tunable optical properties, which are critical for applications in organic field-effect transistors (OFETs), photodetectors, and solar cells. By incorporating this compound into polymer backbones or as a monomer unit, researchers can fine-tune the electronic characteristics of the resulting materials to meet specific device requirements.

The synthesis of 3-bromo--chloro--(prop--yn--1--yl)thiophene typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination and chlorination of thiophene followed by Sonogashira coupling with propargyl bromide. This method leverages palladium catalysts to facilitate the formation of carbon-carbon bonds under mild conditions. The efficiency and scalability of this synthetic approach have made it a preferred choice for both academic research laboratories and industrial settings.

In conclusion,3-bromo--chloro--(prop--yn--1--yl)thiophene (CAS No. 2228612--31--3) is a multifunctional compound with broad applicability in pharmaceutical chemistry and materials science. Its unique structural features enable diverse chemical modifications and functionalizations, making it a valuable intermediate for drug development and advanced material design. As research continues to uncover new applications for thiophene derivatives,3-bromo--chloro--(prop--yn--1--yl)thiophene is poised to play an increasingly important role in these fields.